Cas no 848178-49-4 (Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate)

Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate is a specialized organic compound featuring a chlorothiophene moiety linked to a dioxobutanoate ester group. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the preparation of heterocyclic compounds. The presence of both carbonyl and ester functionalities enhances its versatility in condensation and cyclization reactions. The chlorothiophene component contributes to its potential as a building block for bioactive molecules. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable reagent for researchers developing novel compounds with tailored properties.

Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate structure

848178-49-4 structure

Product Name:Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate

CAS No:848178-49-4

MF:C₉H₇ClO₄S

MW:246.667480707169

CID:3108405

PubChem ID:4962746

Update Time:2025-06-29

Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(5-chlorothien-2-yl)-2,4-dioxobutanoate
- methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate
- G26585
- 848178-49-4
- DTXSID201248742
- AKOS009016551
- NCGC00341324-01
- methyl4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate
- SR-01000072422-1
- Z94601373
- 993-744-9
- Methyl 5-chloro-alpha,gamma-dioxo-2-thiophenebutanoate
- DTXCID301679566
- EN300-13949
- AB01331773-02
- SR-01000072422
- Methyl 5-chloro-I+/-,I(3)-dioxo-2-thiophenebutanoate
- Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate
- Inchi： 1S/C9H7ClO4S/c1-14-9(13)6(12)4-5(11)7-2-3-8(10)15-7/h2-3H,4H2,1H3
- InChI Key： PRBFOJLTYZLZGW-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(CC(C(=O)OC)=O)=O)S1

Computed Properties

Exact Mass: 245.9753576Da
Monoisotopic Mass: 245.9753576Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 88.7Å²

Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B499890-25mg	Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4		25mg	$ 50.00	2022-06-07
TRC	B499890-50mg	Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4		50mg	$ 95.00	2022-06-07
TRC	B499890-250mg	Methyl 4-(5-Chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4		250mg	$ 320.00	2022-06-07
Enamine	EN300-13949-0.05g	methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4	95%	0.05g	$66.0	2023-02-09
Enamine	EN300-13949-0.1g	methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4	95%	0.1g	$98.0	2023-02-09
Enamine	EN300-13949-0.25g	methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4	95%	0.25g	$142.0	2023-02-09
Enamine	EN300-13949-0.5g	methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4	95%	0.5g	$271.0	2023-02-09
Enamine	EN300-13949-1.0g	methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4	95%	1.0g	$371.0	2023-02-09
Enamine	EN300-13949-2.5g	methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4	95%	2.5g	$726.0	2023-02-09
Enamine	EN300-13949-5.0g	methyl 4-(5-chlorothiophen-2-yl)-2,4-dioxobutanoate	848178-49-4	95%	5.0g	$1074.0	2023-02-09